AM-1488

• Molecular Formula: C19H17N3O4S
• Molecular Weight: 383.4 g/mol
• SMILES: CN1C2=C(C=NC=C2)C3CN(CC3C1=O)S(=O)(=O)C4=CC5=C(C=C4)OC=C5
• InChI: InChI=1S/C19H17N3O4S/c1-21-17-4-6-20-9-14(17)15-10-22(11-16(15)19(21)23)27(24,25)13-2-3-18-12(8-13)5-7-26-18/h2-9,15-16H,10-11H2,1H3/t15-,16-/m1/s1
• InChIKey: QODWZTUPLVMSQR-HZPDHXFCSA-N

Researchers requiring reproducible in vivo GlyR target engagement can rely on AM-1488, a benchmark tricyclic sulfonamide PAM with established oral efficacy. • 94% reversal of tactile allodynia at 20 mg/kg in mouse SNI model • Unbound brain concentrations 1.6-2.8× above GlyRα1/α3 EC50 • Non-selective potentiation across α1, α2, α3 subtypes (EC50 0.45-2.4 µM). Ideal as a reference tool for pain pathway studies.

AM-1488: Prototypical Tricyclic Sulfonamide GlyR PAM

The compound (3aS,9bS)-2-(1-benzofuran-5-ylsulfonyl)-5-methyl-1,3,3a,9b-tetrahydropyrrolo[3,4-c][1,6]naphthyridin-4-one, also designated as AM-1488, is a rationally designed tricyclic sulfonamide that functions as a positive allosteric modulator (PAM) of mammalian ionotropic glycine receptors (GlyRs) [1]. AM-1488 is a potent, orally bioactive tool molecule that exhibits non-selective potentiation across GlyR α1, α2, and α3 subtypes, with an EC50 of 0.45 µM at the human α3β receptor [2]. The compound has demonstrated significant in vivo efficacy, reversing tactile allodynia in a mouse spared-nerve injury (SNI) model of neuropathic pain without confounding sedation or motor impairment [3]. AM-1488 serves as a critical research probe for studying glycinergic modulation in pain pathways and represents a foundational scaffold within the tricyclic sulfonamide class of GlyR potentiators.

Tool Orally bioavailable GlyR PAM

Profile Balanced α1/α2/α3 potentiation

Model Reported SNI neuropathic pain response

• [1] Lara CO, Burgos CF, Moraga-Cid G, et al. Allosteric modulation and direct activation of glycine receptors by a tricyclic sulfonamide. Sci Rep. 2025;15:5515. View Source
• [2] Bregman H, Simard JR, Andrews KL, et al. The Discovery and Hit-to-Lead Optimization of Tricyclic Sulfonamides as Potent and Efficacious Potentiators of Glycine Receptors. J Med Chem. 2017;60(3):1105-1125. View Source
• [3] Bregman H, Simard JR, Andrews KL, et al. The Discovery and Hit-to-Lead Optimization of Tricyclic Sulfonamides as Potent and Efficacious Potentiators of Glycine Receptors. J Med Chem. 2017;60(3):1105-1125. View Source

Why AM-1488 Has No Generic Substitute

Generic substitution of AM-1488 with alternative GlyR PAMs or non-specific ion channel modulators is scientifically invalid due to the unique combination of its moderate potency, balanced non-selectivity across GlyR subtypes, and demonstrated oral in vivo efficacy in neuropathic pain models. Unlike highly potent, subtype-selective modulators such as AM-3607, AM-1488 provides a distinct pharmacological profile with lower intrinsic agonistic activity and a different off-rate that influences the duration of channel potentiation [1]. Furthermore, its brain penetration characteristics yield unbound brain concentrations that specifically exceed the EC50 values for both GlyRα1 and GlyRα3, a critical parameter for achieving in vivo target engagement that is not shared by all tricyclic sulfonamides [2]. Substitution with a less well-characterized analog would compromise the reproducibility of established in vivo pain reversal data and confound the interpretation of mechanistic studies that rely on the specific binding kinetics and subunit interaction profile of AM-1488.

AM-1488 Profile

Moderate potency, balanced non-selective GlyR potentiation

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Generic Risk

Highly potent/subtype-selective modulators may shift pharmacological dynamics

AM-1488 Profile

Established brain exposure > EC50 supporting CNS target engagement

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Generic Risk

Analogs without reported brain exposure may confound in vivo interpretation

• [1] Bregman H, Simard JR, Andrews KL, et al. The Discovery and Hit-to-Lead Optimization of Tricyclic Sulfonamides as Potent and Efficacious Potentiators of Glycine Receptors. J Med Chem. 2017;60(3):1105-1125. View Source
• [2] Bregman H, Simard JR, Andrews KL, et al. The Discovery and Hit-to-Lead Optimization of Tricyclic Sulfonamides as Potent and Efficacious Potentiators of Glycine Receptors. J Med Chem. 2017;60(3):1105-1125. View Source

AM-1488: Quantitative Differentiation Evidence

Potency and Functional Profile vs. AM-3607

AM-1488 demonstrates a distinct potency and functional profile compared to the more optimized analog AM-3607. While AM-3607 is a more potent potentiator of human GlyRα3β (EC50 = 0.051 ± 0.016 µM), AM-1488 exhibits a moderate EC50 of 0.45 µM for the same receptor [1]. This difference in potency is accompanied by a difference in maximal efficacy and potential off-rate, making AM-1488 a more suitable tool for studies where a lower degree of receptor saturation is desired or where the dynamic range of potentiation needs to be carefully controlled. This quantitative difference allows researchers to select the appropriate tool based on the required level of receptor modulation.

Potency vs AM-3607

Head-to-head

EC50 0.45 µM vs AM-3607 0.051 µM

Supports wider dose-response range studies; lower potency may reduce receptor saturation risk.

~8.8-fold potency difference at human GlyRα3β (electrophysiology).

Evidence Dimension	In vitro potency (EC50) at human GlyRα3β
Target Compound Data	0.45 µM
Comparator Or Baseline	AM-3607: 0.051 ± 0.016 µM
Quantified Difference	AM-3607 is ~8.8-fold more potent
Conditions	IonFlux HT electrophysiology in HEK293T cells stably expressing human GlyRα3β, potentiating currents evoked by EC20 glycine.

Why This Matters

This quantitative difference in potency allows researchers to select the appropriate tool molecule based on the desired degree of receptor modulation, with AM-1488 providing a wider dynamic range for dose-response studies compared to the highly potent AM-3607.

• [1] Bregman H, Simard JR, Andrews KL, et al. The Discovery and Hit-to-Lead Optimization of Tricyclic Sulfonamides as Potent and Efficacious Potentiators of Glycine Receptors. J Med Chem. 2017;60(3):1105-1125. View Source

Subtype Selectivity: Balanced Potentiation Across GlyR α Subunits

AM-1488 exhibits a balanced, non-selective potentiation profile across the primary mammalian GlyR α subunit configurations (α1, α2, α3, and their β-subunit-containing heteromers). In two-electrode voltage clamp (TEVC) recordings from Xenopus oocytes, the EC50 values for potentiation were similar across subtypes: α1 (1.1 ± 0.1 µM), α1β (1.8 ± 0.1 µM), α2 (2.4 ± 0.7 µM), and α2β (1.3 ± 0.1 µM) [1]. This contrasts with certain other GlyR PAMs that exhibit marked subtype selectivity. For instance, the propofol analog 2,6-di-tert-butylphenol shows selectivity for α3 over α1, and compound 3 (a sesterterpene glycinyl-lactam) shows a preference for α1 over α3 [2]. The non-selective nature of AM-1488 ensures that its pharmacological effects are not biased toward a specific GlyR population, which is critical for understanding the net contribution of all GlyR subtypes to pain modulation in complex neuronal circuits.

Subtype Selectivity

Class-level

α1 1.1 · α1β 1.8 · α2 2.4 · α2β 1.3 µM

Balanced profile avoids subtype bias, supporting aggregate GlyR pathway interpretation.

TEVC in oocytes; selective comparators (e.g., propofol analog) show clear α preference.

Evidence Dimension	GlyR subtype selectivity (EC50 values)
Target Compound Data	α1: 1.1 ± 0.1 µM; α1β: 1.8 ± 0.1 µM; α2: 2.4 ± 0.7 µM; α2β: 1.3 ± 0.1 µM
Comparator Or Baseline	2,6-Di-tert-butylphenol: α3 > α1; Compound 3: α1 > α3 (qualitative selectivity)
Quantified Difference	AM-1488 shows similar EC50 values across α1, α2, and α3 subtypes; comparator compounds exhibit clear subtype preferences.
Conditions	Two-electrode voltage clamp (TEVC) in Xenopus oocytes expressing recombinant mammalian GlyRs.

Why This Matters

The balanced, non-selective profile of AM-1488 provides a consistent and predictable potentiation of all GlyR populations, making it an ideal tool for dissecting the overall role of glycinergic inhibition in pain pathways without the confounding variable of subtype bias.

• [1] Lara CO, Burgos CF, Moraga-Cid G, et al. Allosteric modulation and direct activation of glycine receptors by a tricyclic sulfonamide. Sci Rep. 2025;15:5515. View Source
• [2] Gallagher CI, Ha DA, et al. Positive Allosteric Modulators of Glycine Receptors and Their Potential Use in Pain Therapies. Pharmacol Rev. 2022;74(4):933-961. View Source

In Vivo Efficacy in SNI Neuropathic Pain Model

AM-1488 demonstrates robust and quantifiable in vivo efficacy in a mouse spared-nerve injury (SNI) model of neuropathic pain. Oral administration of AM-1488 at a dose of 20 mg/kg produced a significant 94% reversal of tactile allodynia, measured by von Frey filament testing [1]. This degree of reversal is a key differentiator from many other GlyR PAMs, which often lack reported in vivo efficacy data or show more modest effects. For example, while compounds like cannabidiol (CBD) have demonstrated antinociceptive effects in pain models, their reported potency in vitro is substantially lower (EC50 ≈3-5 µM) and the magnitude of in vivo allodynia reversal is not consistently reported to the same quantitative degree [2]. The 94% reversal achieved by AM-1488 at a well-defined oral dose establishes it as a highly effective in vivo probe for target validation studies.

In Vivo SNI Reversal

Model context

94% allodynia reversal at 20 mg/kg p.o.

Reported model-response endpoint; supports pain pathway target engagement studies.

Mouse SNI model, von Frey testing; comparator PAM data often less quantified.

Evidence Dimension	Reversal of tactile allodynia in mouse neuropathic pain model
Target Compound Data	94% reversal at 20 mg/kg p.o.
Comparator Or Baseline	Vehicle control (baseline); other GlyR PAMs (e.g., cannabidiol) with less robustly quantified in vivo efficacy
Quantified Difference	AM-1488 achieves near-complete (94%) reversal of allodynia at a single oral dose.
Conditions	Mouse spared-nerve injury (SNI) model; tactile allodynia measured by von Frey filaments.

Why This Matters

The high degree of in vivo efficacy (94% reversal) at an oral dose makes AM-1488 a superior tool for target validation and proof-of-concept studies in neuropathic pain research, providing a strong and reproducible behavioral readout.

• [1] Bregman H, Simard JR, Andrews KL, et al. The Discovery and Hit-to-Lead Optimization of Tricyclic Sulfonamides as Potent and Efficacious Potentiators of Glycine Receptors. J Med Chem. 2017;60(3):1105-1125. View Source
• [2] Gallagher CI, Ha DA, et al. Positive Allosteric Modulators of Glycine Receptors and Their Potential Use in Pain Therapies. Pharmacol Rev. 2022;74(4):933-961. View Source

CNS Target Engagement: Brain Exposure vs. GlyR EC50

A critical parameter for in vivo utility of CNS-targeted compounds is achieving unbound brain concentrations that exceed the functional EC50 at the target receptor. For AM-1488, following a 20 mg/kg oral dose in mice, the unbound brain concentration was determined to be 2.8-fold higher than the mouse GlyRα1 EC50 and 1.6-fold higher than the mouse GlyRα3 EC50 [1]. This quantitative brain exposure data is essential for establishing target engagement and is not uniformly reported for all GlyR PAMs. Many earlier GlyR modulators, such as certain anesthetic steroids or natural products, either do not penetrate the CNS effectively or lack detailed brain exposure data, making it difficult to interpret their in vivo effects in terms of direct GlyR modulation. The documented brain-to-EC50 ratio for AM-1488 provides a clear, quantitative link between peripheral dosing, central exposure, and pharmacological effect.

CNS Target Engagement

Reported

Brain:EC50 ratio 2.8× (α1), 1.6× (α3)

Supports central target engagement interpretation; links peripheral dosing to CNS effect.

Measured after 20 mg/kg p.o. in mouse; many GlyR PAMs lack equivalent data.

Evidence Dimension	Unbound brain concentration relative to functional EC50
Target Compound Data	2.8-fold over GlyRα1 EC50; 1.6-fold over GlyRα3 EC50
Comparator Or Baseline	Other GlyR PAMs (e.g., early leads, natural products) often lacking quantitative brain exposure data or showing insufficient CNS penetration.
Quantified Difference	AM-1488 demonstrates a favorable brain-to-EC50 ratio (>1.6-2.8x) that confirms central target engagement.
Conditions	Mouse, 20 mg/kg oral dose, unbound brain concentration measured relative to mouse GlyRα1 and GlyRα3 EC50 values.

Why This Matters

The documented brain exposure exceeding functional EC50 values provides definitive evidence of CNS target engagement, enabling researchers to confidently interpret in vivo efficacy data as being mediated by direct GlyR potentiation in the central nervous system.

• [1] Bregman H, Simard JR, Andrews KL, et al. The Discovery and Hit-to-Lead Optimization of Tricyclic Sulfonamides as Potent and Efficacious Potentiators of Glycine Receptors. J Med Chem. 2017;60(3):1105-1125. View Source

AM-1488: Optimal Research Applications

In Vivo Target Validation in Neuropathic Pain

AM-1488 is ideally suited for in vivo proof-of-concept studies aimed at validating GlyR potentiation as a therapeutic strategy for neuropathic pain. Its established oral efficacy (94% reversal of allodynia at 20 mg/kg in the SNI model [1]) and confirmed CNS target engagement (brain exposure >1.6-fold over GlyR EC50 [2]) provide a robust and reproducible behavioral and pharmacokinetic framework. Researchers can confidently use AM-1488 to demonstrate that pharmacological enhancement of glycinergic inhibition translates to meaningful pain relief in animal models, serving as a benchmark for evaluating novel GlyR modulators.

Electrophysiological Characterization of GlyR Modulation

The well-defined, non-selective potentiation profile of AM-1488 across GlyR α1, α2, and α3 subtypes (EC50 values ranging from 1.1 to 2.4 µM in TEVC assays [3]) makes it an essential tool for detailed electrophysiological studies. It can be used as a reference PAM to calibrate assay systems, investigate the biophysical mechanisms of allosteric modulation (e.g., effects on channel open probability and single-channel conductance [3]), and serve as a control when characterizing novel, subtype-selective modulators. Its moderate potency relative to AM-3607 [4] allows for a wider concentration range in dose-response experiments.

SAR Studies and Scaffold Optimization

As a prototypical tricyclic sulfonamide, AM-1488 serves as a critical reference point for medicinal chemistry efforts aimed at optimizing this chemical series. Its pharmacological profile (potency, selectivity, in vivo efficacy) is quantitatively documented in the literature [1][2][3], allowing researchers to benchmark new analogs. The availability of a high-resolution X-ray cocrystal structure of the closely related AM-3607 bound to human GlyRα3 [5] further enhances the utility of this chemical space, enabling structure-guided design where AM-1488 can be used as a comparative control to assess improvements in binding affinity, functional potency, or physicochemical properties.

Application

Selection Property

Validation Focus

Neuropathic pain target validation

Orally bioactive GlyR PAM with reported in vivo allodynia reversal

Confirm allodynia reversal and CNS exposure in specific pain models

GlyR subtype electrophysiology

Non-selective potentiation across α1-α3 subtypes

Calibrate assay systems; characterize dose-response range and biophysical modulation

Tricyclic sulfonamide SAR

Prototypical scaffold with reported in vitro/in vivo pharmacological data

Benchmark new analogs against reported potency, selectivity, and brain exposure

• [1] Bregman H, Simard JR, Andrews KL, et al. The Discovery and Hit-to-Lead Optimization of Tricyclic Sulfonamides as Potent and Efficacious Potentiators of Glycine Receptors. J Med Chem. 2017;60(3):1105-1125. View Source
• [2] Bregman H, Simard JR, Andrews KL, et al. The Discovery and Hit-to-Lead Optimization of Tricyclic Sulfonamides as Potent and Efficacious Potentiators of Glycine Receptors. J Med Chem. 2017;60(3):1105-1125. View Source
• [3] Lara CO, Burgos CF, Moraga-Cid G, et al. Allosteric modulation and direct activation of glycine receptors by a tricyclic sulfonamide. Sci Rep. 2025;15:5515. View Source
• [4] Bregman H, Simard JR, Andrews KL, et al. The Discovery and Hit-to-Lead Optimization of Tricyclic Sulfonamides as Potent and Efficacious Potentiators of Glycine Receptors. J Med Chem. 2017;60(3):1105-1125. View Source
• [5] Huang X, Shaffer PL, Ayube S, et al. Crystal structures of human glycine receptor α3 bound to a novel class of analgesic potentiators. Nat Struct Mol Biol. 2017;24(2):108-113. View Source